Cas no 37062-71-8 (Ethanone,1-[3-(hexyloxy)phenyl]-)

• Product Name: Ethanone,1-[3-(hexyloxy)phenyl]-
• CAS No: 37062-71-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 296599
• PubChem ID: 577966
• Update Time: 2025-11-02

Ethanone,1-[3-(hexyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(hexyloxy)phenyl]-
• 1-(3-hexoxyphenyl)ethanone
• 1-[3-(Hexyloxy)phenyl]ethanone
• 3'-Hexyloxyacetophenone
• AKOS009286424
• 37062-71-8
• 1-[3-(Hexyloxy)phenyl]ethanone #
• A1-08511
• DTXSID40342032
• 1-(3-hexyloxyphenyl)ethanone
• SCHEMBL1436340

• Inchi： 1S/C14H20O2/c1-3-4-5-6-10-16-14-9-7-8-13(11-14)12(2)15/h7-9,11H,3-6,10H2,1-2H3
• InChI Key： PZHLAKHVPWDONN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(C)=O)C=1)CCCCCC

Computed Properties

• Exact Mass: 220.1464
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-[3-(hexyloxy)phenyl]-

Comprehensive Guide to Ethanone,1-[3-(hexyloxy)phenyl]- (CAS No. 37062-71-8): Properties, Applications, and Market Insights

Ethanone,1-[3-(hexyloxy)phenyl]- (CAS No. 37062-71-8) is a specialized organic compound widely used in fragrance and pharmaceutical industries. Known for its unique aromatic properties, this compound has gained attention due to its versatility in applications ranging from perfumery to intermediate synthesis. With the increasing demand for sustainable fragrance ingredients and bio-based chemicals, Ethanone,1-[3-(hexyloxy)phenyl]- stands out as a key player in modern chemical formulations.

The chemical structure of Ethanone,1-[3-(hexyloxy)phenyl]- features a phenyl group substituted with a hexyloxy chain and an acetyl functional group. This configuration contributes to its mild floral odor, making it a popular choice in high-end perfumes and cosmetic formulations. Researchers have also explored its potential as a flavor enhancer in food-grade applications, though regulatory approvals vary by region.

Recent trends in green chemistry have spurred interest in Ethanone,1-[3-(hexyloxy)phenyl]- as a potential candidate for eco-friendly solvent systems. Its balanced polarity and moderate evaporation rate make it suitable for sustainable coating applications. Industry reports indicate growing demand in the Asia-Pacific region, particularly for personal care products and functional fragrances.

From a technical perspective, Ethanone,1-[3-(hexyloxy)phenyl]- demonstrates excellent thermal stability with a boiling point range of 280-285°C. This property, combined with its low volatility, makes it valuable in applications requiring long-lasting scent profiles. Analytical studies using GC-MS techniques have confirmed its purity and consistency across production batches, addressing common concerns about compound standardization in fragrance chemistry.

The synthesis of Ethanone,1-[3-(hexyloxy)phenyl]- typically involves Friedel-Crafts acylation followed by etherification, with recent advancements focusing on catalytic efficiency improvements. Manufacturers are increasingly adopting continuous flow chemistry methods to enhance yield and reduce environmental impact, responding to the industry's push for sustainable production practices.

Market analysis reveals that Ethanone,1-[3-(hexyloxy)phenyl]- maintains a stable position in the specialty chemicals sector, with projected growth tied to the expanding luxury fragrance market. Regulatory compliance remains a key consideration, with REACH certification and IFRA standards governing its use in consumer products. The compound's low toxicity profile and biodegradability characteristics further support its adoption in eco-conscious formulations.

Innovative applications continue to emerge for Ethanone,1-[3-(hexyloxy)phenyl]-, particularly in microencapsulation technologies for controlled fragrance release. Research collaborations between academic institutions and fragrance houses are exploring its potential in smart textile applications, where its molecular stability offers advantages over traditional aromatic compounds.

Quality control protocols for Ethanone,1-[3-(hexyloxy)phenyl]- emphasize spectroscopic verification and chromatographic purity testing. Leading suppliers provide comprehensive technical data sheets detailing storage recommendations and handling procedures, ensuring optimal performance in end-use applications. The compound's compatibility with various carrier systems enhances its utility across multiple industries.

Future developments for Ethanone,1-[3-(hexyloxy)phenyl]- may focus on biocatalytic production methods and molecular modification to expand its functional properties. As consumer preferences shift toward natural-inspired synthetics, this compound's unique characteristics position it well in the evolving specialty ingredients market. Ongoing research into its structure-activity relationships promises to unlock new applications in functional materials and advanced formulations.